Cas no 138709-30-5 (Benzene, 4-bromo-1,2-bis(methylthio)-)

• Product Name: Benzene, 4-bromo-1,2-bis(methylthio)-
• CAS No: 138709-30-5
• MF: C₈H₉BrS₂
• MW: 249.19105887413
• CID: 1255493
• PubChem ID: 14964485
• Update Time: 2025-04-20

Benzene, 4-bromo-1,2-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1,2-bis(methylthio)-
• 4-bromo-1,2-bis(methylsulfanyl)benzene
• DTXSID70566168
• (4-bromo-1,2-phenylene)bis(methylsulfane)
• 4-bromo-1,2-bis-methylsulfanylbenzene
• 138709-30-5
• SCHEMBL3107273
• JIJQBCDBTWLPTA-UHFFFAOYSA-N
• MFCD27944471

• Inchi： 1S/C8H9BrS2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
• InChI Key： JIJQBCDBTWLPTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SC)SC

Computed Properties

• Exact Mass: 247.93297
• Monoisotopic Mass: 247.93291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers